N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide

• IUPAC Name: N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide
• InChI: InChI=1S/C14H13F2NO2/c1-8-5-6-19-13(8)14(18)17-9(2)10-3-4-11(15)12(16)7-10/h3-7,9H,1-2H3,(H,17,18)
• InChI Key: NPVNROZUQZGNAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)NC(C)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H13F2NO2
• Molecular Weight: 265.25 g/mol

Description

N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide, also known as DMF, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMF belongs to the class of compounds known as furan carboxamides, which are characterized by their ability to modulate immune responses.

Mechanism of Action

The exact mechanism of action of N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide is not fully understood, but it is believed to modulate immune responses by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and anti-inflammatory genes. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of glutathione, a potent antioxidant, in cells and tissues. This compound also decreases the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). These effects contribute to the anti-inflammatory and antioxidant properties of this compound.

Advantages and Limitations for Lab Experiments

N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide is a stable and easy to handle compound, making it a suitable candidate for lab experiments. However, this compound is highly reactive towards water and can hydrolyze rapidly, leading to the formation of undesirable by-products. This compound also has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide research. One area of interest is the development of novel this compound analogs with improved pharmacological properties, such as increased solubility and stability. Another area of interest is the investigation of this compound's potential as a therapeutic agent for other diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on immune responses.

Synthesis Methods

N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide can be synthesized by reacting 3-methylfuran-2-carboxylic acid with 3,4-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with a dehydrating agent such as thionyl chloride to yield this compound in high yield and purity.

Scientific Research Applications

N-[1-(3,4-difluorophenyl)ethyl]-3-methylfuran-2-carboxamide has been extensively studied for its immunomodulatory properties and has shown promising results in the treatment of various autoimmune diseases such as multiple sclerosis, psoriasis, and inflammatory bowel disease. This compound has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a wide range of diseases.